Cas no 1225477-86-0 (Tert-butyl 2-butanoylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-butanoylpyrrolidine-1-carboxylate
• CAS No: 1225477-86-0
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5291606
• PubChem ID: 82084713
• Update Time: 2025-05-20

Tert-butyl 2-butanoylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-797768
• 1225477-86-0
• tert-butyl 2-butanoylpyrrolidine-1-carboxylate
• Tert-butyl 2-butanoylpyrrolidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-5-7-11(15)10-8-6-9-14(10)12(16)17-13(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： DATPTWUNKNOXAQ-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(CCC)=O)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on Tert-butyl 2-butanoylpyrrolidine-1-carboxylate

Recent Advances in the Application of Tert-butyl 2-butanoylpyrrolidine-1-carboxylate (CAS: 1225477-86-0) in Chemical Biology and Pharmaceutical Research

Tert-butyl 2-butanoylpyrrolidine-1-carboxylate (CAS: 1225477-86-0) is a versatile intermediate in organic synthesis and pharmaceutical development. Recent studies have highlighted its significance in the synthesis of bioactive molecules, particularly in the context of drug discovery and medicinal chemistry. This compound serves as a key building block for the construction of pyrrolidine-based scaffolds, which are prevalent in many pharmacologically active compounds. Its unique structural features and reactivity make it an attractive candidate for further exploration in chemical biology and drug design.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Tert-butyl 2-butanoylpyrrolidine-1-carboxylate in the synthesis of novel protease inhibitors. The researchers utilized this compound as a precursor to develop a series of inhibitors targeting viral proteases, with promising results in vitro. The study emphasized the compound's role in facilitating the introduction of specific functional groups that enhance binding affinity and selectivity. These findings underscore the potential of CAS: 1225477-86-0 in the development of antiviral therapeutics.

In addition to its applications in antiviral research, Tert-butyl 2-butanoylpyrrolidine-1-carboxylate has been investigated for its role in central nervous system (CNS) drug development. A recent preprint on bioRxiv described its use in the synthesis of dopamine receptor modulators. The study reported that derivatives of this compound exhibited high blood-brain barrier permeability and favorable pharmacokinetic profiles. This research opens new avenues for the design of CNS-targeted drugs, particularly for neurodegenerative disorders such as Parkinson's disease.

The synthetic versatility of CAS: 1225477-86-0 has also been explored in the context of peptide mimetics. A 2024 publication in Organic Letters detailed an efficient route to constrained peptidomimetics using this compound as a starting material. The researchers developed a novel ring-closing metathesis strategy that leveraged the tert-butyl carboxylate group for subsequent deprotection and functionalization. This methodology provides a valuable tool for the construction of structurally diverse peptide analogs with enhanced metabolic stability.

From a mechanistic perspective, computational studies have shed light on the conformational preferences of Tert-butyl 2-butanoylpyrrolidine-1-carboxylate derivatives. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling revealed that the butanoyl side chain adopts specific orientations that influence molecular recognition properties. These insights are crucial for rational drug design, as they enable the prediction of binding modes and the optimization of compound potency.

In conclusion, recent research highlights the multifaceted applications of Tert-butyl 2-butanoylpyrrolidine-1-carboxylate (CAS: 1225477-86-0) in pharmaceutical development. Its role as a synthetic intermediate for bioactive molecules, combined with its demonstrated utility in various therapeutic areas, positions this compound as a valuable tool in medicinal chemistry. Future studies may explore its potential in additional drug classes and further optimize synthetic methodologies for its derivatives.